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The table below summarizes the key characteristics of SAR7334 as a TRPC6 inhibitor.

Property Description

Mechanism of Action Potent inhibitor of diacylglycerol (DAG)-sensitive TRPC cation channels
[1] [2].

Primary Target (ICso) TRPC6 (ICs0 = 7.9 - 9.5 nM) [3] [1] [2].

Selectivity Profile Also inhibits TRPC3 (ICs0 = 282 nM) and TRPC7 (ICso = 226 nM). No

significant activity on TRPC4 or TRPC5 [1] [2] [4].

Key Pharmacological High oral bioavailability, suitable for chronic oral administration in
Advantage animal studies [1] [2] [4].

Detailed Experimental Protocols

The foundational studies for SAR7334 provide clear methodological details for key in vitro and in vivo

experiments.

In Vitro Characterization
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The following workflow outlines the key steps for characterizing TRPC6 inhibition in a cellular model,

based on methods from the seminal publication [1] [2].
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Key experimental details for in vitro characterization:

e Cell Lines: Stable HEK (Human Embryonic Kidney) cell lines expressing recombinant human TRPC6
under a tetracycline-inducible promoter are used [1] [2].
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e Calcium Assay: Cells are loaded with Fluo-4 AM, a fluorescent calcium indicator. After incubation
with SAR7334 or vehicle, calcium influx is triggered (e.g., by the TRPC6 activator OAG). Activity is
measured using a fluorometric imaging plate reader (FLIPR). ICso is calculated from the
concentration-dependent inhibition of the calcium signal [1] [2].

e Patch-Clamp Validation: For electrophysiological confirmation, whole-cell patch-clamp is
performed on transfected cells. TRPC6 currents are evoked (e.g., by OAG or carbachol), and the
concentration-dependent block by SAR7334 is measured to determine the ICso [1] [2].

In Vivo Application

The diagram below illustrates a typical in vivo experiment to assess the therapeutic effect of SAR7334 in a

disease model.
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Key experimental details for in vivo studies:
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e Formulation: For oral administration, SAR7334 can be prepared as a clear solution in a vehicle of
5% DMSO, 95% corn oil [3].

e Dosing Regimen: A common effective dose used in mouse studies is 10 mg/kg, administered via
oral gavage [3] [1]. Treatment can be initiated early (e.g., from postnatal day 3) and continued
chronically to assess long-term efficacy [5].

e Endpoint Analyses: These typically include survival tracking, functional tests (e.g., open-field
mobility, grip strength), and tissue analyses (e.g., histology for fibrosis, RNA sequencing for
transcriptomic changes) [5].

Research Applications & Efficacy

SAR7334 has shown therapeutic potential in diverse preclinical disease models, summarized in the table

below.

Disease Area Model / Finding Key Outcome of SAR7334 Treatment

Pulmonary Ozone-induced airway Reduced inflammatory cell recruitment, and lower

Disease inflammation in mice [6] levels of IL-6, IL-8, and TNF-a in bronchoalveolar

lavage fluid.

Muscular DMD mouse model Prolonged survival, improved skeletal and cardiac

Dystrophy (mdx/utrn-/-) [5] muscle function, and reduced bone deformities.

Renal Fibrosis Unilateral ureteral Genetic deletion of TRPC6 was protective;
obstruction in mice [7] pharmacological inhibition is a promising target.

Critical Considerations for Researchers

¢ Research-Use Only: SAR7334 is strictly labeled "for research use only" and is not for human
diagnostic or therapeutic use [3] [4].

¢ Selectivity Limitation: While highly potent for TRPCB6, researchers should account for its activity on
the closely related TRPC3 and TRPC7 channels when interpreting results, especially at higher
concentrations [1] [2].

¢ Solubility & Storage: The compound has good solubility in DMSO and ethanol but is insoluble in
water. It is recommended to store the powder at -20°C [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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